Cas no 2228619-11-0 (2-methoxy-3-methyl-3-(oxolan-2-yl)butanoic acid)

• Product Name: 2-methoxy-3-methyl-3-(oxolan-2-yl)butanoic acid
• CAS No: 2228619-11-0
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 5978509
• PubChem ID: 165843764
• Update Time: 2025-06-10

2-methoxy-3-methyl-3-(oxolan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-3-(oxolan-2-yl)butanoic acid
• 2228619-11-0
• EN300-1818749

• Inchi： 1S/C10H18O4/c1-10(2,7-5-4-6-14-7)8(13-3)9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： GAPIQCOONDMDAG-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C)(C)C(C(=O)O)OC

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-methoxy-3-methyl-3-(oxolan-2-yl)butanoic acid

2-Methoxy-3-Methyl-3-(Oxolan-2-Yl)Butanoic Acid: A Comprehensive Overview

2-Methoxy-3-Methyl-3-(Oxolan-2-Yl)Butanoic Acid, also known by its CAS number NO2228619-11-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block for more complex molecules. Recent studies have highlighted its role in various biological systems, making it a subject of intense research.

The chemical structure of 2-Methoxy-3-Methyl-3-(Oxolan-2-Yl)Butanoic Acid consists of a butanoic acid backbone with specific substituents. The presence of a methoxy group at the second carbon and a methyl group along with an oxolan ring at the third carbon introduces unique electronic and steric properties. These features not only influence the compound's physical properties but also play a crucial role in its biological activity. The oxolan ring, in particular, adds complexity to the molecule, potentially enhancing its solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of NO2228619-11-0. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to construct this compound. These methods not only improve yield but also minimize environmental impact, aligning with the principles of green chemistry. The ability to synthesize this compound efficiently has paved the way for its exploration in diverse applications.

In terms of applications, NO2228619-11-0 has shown promise in the pharmaceutical industry. Its structural similarity to certain bioactive molecules suggests potential use as a lead compound for drug discovery. Recent studies have explored its role as an inhibitor of specific enzymes involved in metabolic pathways, highlighting its potential therapeutic benefits. Additionally, its ability to modulate cellular responses makes it a candidate for further investigation in disease models.

The physical properties of NO2228619-11-0 are also noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are essential for quality control during manufacturing processes and for ensuring consistent product performance.

In conclusion, NO2228619-11-0, or NO ̃Ethylene Oxide Ring, stands out as a versatile compound with immense potential across multiple domains. Its unique structure, efficient synthesis methods, and promising biological activities position it as a valuable asset in contemporary research and development efforts.